2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)-2-(methylthio)acetic acid 2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)-2-(methylthio)acetic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC20140059
InChI: InChI=1S/C13H23NO4S/c1-13(2,3)18-12(17)14-8-6-5-7-9(14)10(19-4)11(15)16/h9-10H,5-8H2,1-4H3,(H,15,16)
SMILES:
Molecular Formula: C13H23NO4S
Molecular Weight: 289.39 g/mol

2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)-2-(methylthio)acetic acid

CAS No.:

Cat. No.: VC20140059

Molecular Formula: C13H23NO4S

Molecular Weight: 289.39 g/mol

* For research use only. Not for human or veterinary use.

2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)-2-(methylthio)acetic acid -

Specification

Molecular Formula C13H23NO4S
Molecular Weight 289.39 g/mol
IUPAC Name 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]-2-methylsulfanylacetic acid
Standard InChI InChI=1S/C13H23NO4S/c1-13(2,3)18-12(17)14-8-6-5-7-9(14)10(19-4)11(15)16/h9-10H,5-8H2,1-4H3,(H,15,16)
Standard InChI Key YEZQFUOVLMDYCF-UHFFFAOYSA-N
Canonical SMILES CC(C)(C)OC(=O)N1CCCCC1C(C(=O)O)SC

Introduction

Chemical Formula and Molecular Weight

  • Chemical Formula: C14_{14}H23_{23}NO4_{4}S

  • Molecular Weight: Approximately 299 g/mol (estimated based on similar compounds)

Synonyms and Identifiers

  • IUPAC Name: 2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)-2-(methylthio)acetic acid

  • InChI and InChIKey: Not available due to the lack of specific data on this compound.

Synthesis and Preparation

The synthesis of 2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)-2-(methylthio)acetic acid would likely involve several steps, including the protection of the piperidine nitrogen with a Boc group and the introduction of the methylthio and acetic acid functionalities. This could be achieved through reactions involving alkylations, acylations, and possibly nucleophilic substitutions.

Related Compounds

  • 2-(1-(tert-Butoxycarbonyl)piperidin-4-yl)acetic acid and its derivatives are known for their use in organic synthesis and as intermediates in pharmaceutical chemistry .

  • 2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}sulfanyl)acetic acid is another related compound with a sulfur-containing group, similar to the methylthio group in the compound of interest .

Applications

  • Compounds with piperidine rings and Boc protecting groups are often used in the synthesis of peptides and other biologically active molecules .

  • The presence of a methylthio group could provide additional reactivity or functionality, potentially useful in further chemical transformations.

Data Table: Comparison of Related Compounds

CompoundMolecular FormulaMolecular Weight (g/mol)IUPAC Name
2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)-2-(methylthio)acetic acidC14_{14}H23_{23}NO4_{4}SApproximately 2992-(1-(tert-Butoxycarbonyl)piperidin-2-yl)-2-(methylthio)acetic acid
2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}sulfanyl)acetic acidC12_{12}H21_{21}NO4_{4}S275.372-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]sulfanylacetic acid
(S)-2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)acetic acidC12_{12}H21_{21}NO4_{4}Not specified(S)-2-(1-(tert-Butoxycarbonyl)piperidin-2-yl)acetic acid

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